
Diglycolic Acid-d4: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diglycolic acid-d4, a

deuterated analog of Diglycolic acid. This document consolidates critical information on its

chemical and physical properties, analytical applications, and its role in toxicology studies,

particularly concerning mitochondrial dysfunction. Detailed experimental protocols for its use as

an internal standard in quantitative analysis are provided, alongside visualizations of its

implicated biological pathways.

Core Concepts
Diglycolic acid-d4 (DGA-d4) is a stable isotope-labeled form of Diglycolic acid, where four

hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it an

ideal internal standard for quantitative mass spectrometry-based analyses, as it is chemically

identical to the endogenous analyte but can be distinguished by its higher mass.[1] Diglycolic

acid itself is a toxic metabolite of diethylene glycol (DEG), a compound that has been

implicated in mass poisonings.[2][3] Understanding the toxic mechanisms of Diglycolic acid is

crucial, and DGA-d4 serves as an essential tool in such research.

Data Presentation
Quantitative data for Diglycolic acid-d4 is summarized in the tables below for easy reference

and comparison.
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Table 1: Chemical and Physical Properties of Diglycolic Acid-d4

Property Value Source

Chemical Formula C4H2D4O5 Vendor Data

Molecular Weight 138.11 g/mol Vendor Data

CAS Number 1032504-39-4 Vendor Data

Appearance White to off-white solid Vendor Data

Melting Point 140-144 °C (unlabeled) [4]

Isotopic Purity ≥ 98 atom % D Vendor Data

Mass Shift M+4 Vendor Data

Table 2: Analytical Characteristics of Diglycolic Acid-d4

Parameter Value Source

Primary Application
Internal Standard for Mass

Spectrometry
[1]

Typical Matrix
Biological fluids (plasma,

serum, urine), Tissues
[2][5]

Quantification Technique

Liquid Chromatography-

Tandem Mass Spectrometry

(LC-MS/MS)

[6]

Ionization Mode
Electrospray Ionization (ESI),

typically negative mode
[6]

Experimental Protocols
The following is a detailed methodology for the quantitative analysis of Diglycolic acid in

biological samples using Diglycolic acid-d4 as an internal standard. This protocol is a

composite based on established methods for similar small organic acids.
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Preparation of Internal Standard Stock Solution
Objective: To prepare a concentrated stock solution of Diglycolic acid-d4.

Materials:

Diglycolic acid-d4 (≥98% isotopic purity)

Methanol (LC-MS grade)

Calibrated analytical balance

Volumetric flasks (Class A)

Procedure:

Accurately weigh approximately 1 mg of Diglycolic acid-d4.

Dissolve the weighed standard in a 1 mL volumetric flask with methanol to create a 1

mg/mL stock solution.

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C in an amber vial.

Preparation of Working Internal Standard Solution
Objective: To prepare a diluted working solution of the internal standard for spiking samples.

Procedure:

Perform serial dilutions of the 1 mg/mL stock solution with methanol to achieve a final

working concentration of 1 µg/mL.

Store the working solution at 4°C for daily use.

Sample Preparation (Protein Precipitation)
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Objective: To extract Diglycolic acid from a biological matrix (e.g., plasma, serum) and

remove interfering proteins.

Materials:

Biological sample (e.g., 100 µL of plasma)

Working Internal Standard Solution (1 µg/mL)

Acetonitrile (ACN) with 0.1% formic acid (ice-cold)

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge (capable of >10,000 x g)

Procedure:

Pipette 100 µL of the biological sample into a 1.5 mL microcentrifuge tube.

Add 10 µL of the 1 µg/mL Diglycolic acid-d4 working solution to the sample.

Add 400 µL of ice-cold acetonitrile with 0.1% formic acid to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis
Objective: To separate and quantify Diglycolic acid and Diglycolic acid-d4.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer.

LC Parameters (Typical):
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Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: Acetonitrile.

Gradient: A suitable gradient to resolve the analyte from matrix components (e.g., 5% B to

95% B over 5 minutes).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

MS/MS Parameters (Typical):

Ionization Mode: Negative Electrospray Ionization (ESI-).

Multiple Reaction Monitoring (MRM) Transitions:

Diglycolic acid: Precursor ion (m/z) 133.0 -> Product ion (m/z) 73.0

Diglycolic acid-d4: Precursor ion (m/z) 137.0 -> Product ion (m/z) 77.0

Collision Energy and other parameters: Optimize for the specific instrument.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of the quantitative analysis of Diglycolic acid

using Diglycolic acid-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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